Cas no 1805070-06-7 (5-Fluoro-2-methylpyridine-3-acetic acid)

• Product Name: 5-Fluoro-2-methylpyridine-3-acetic acid
• CAS No: 1805070-06-7
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 4906028
• Update Time: 2025-09-28

5-Fluoro-2-methylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methylpyridine-3-acetic acid

• Inchi： 1S/C8H8FNO2/c1-5-6(3-8(11)12)2-7(9)4-10-5/h2,4H,3H2,1H3,(H,11,12)
• InChI Key： ABPIZJMDWIAKJX-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C)C(=C1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 0.8
• Topological Polar Surface Area: 50.2

Additional information on 5-Fluoro-2-methylpyridine-3-acetic acid

Comprehensive Overview of 5-Fluoro-2-methylpyridine-3-acetic acid (CAS No. 1805070-06-7): Properties, Applications, and Industry Insights

5-Fluoro-2-methylpyridine-3-acetic acid (CAS No. 1805070-06-7) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework, combining a fluorine substituent with a methylpyridine backbone, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and manufacturers increasingly seek this compound for its potential in developing targeted therapies and crop protection agents, aligning with trends like precision medicine and sustainable agriculture.

In the context of drug discovery, 5-Fluoro-2-methylpyridine-3-acetic acid serves as a critical building block for small-molecule inhibitors. Its carboxylic acid group enables facile derivatization, while the fluoro-methylpyridine moiety enhances metabolic stability—a key consideration in designing orally bioavailable drugs. Recent publications highlight its utility in kinase inhibitor development, particularly for oncology and inflammation-related targets. This aligns with growing Google search trends for terms like "fluorinated drug intermediates 2024" and "pyridine derivatives in medicine".

The compound's physicochemical properties further underscore its industrial relevance. With a molecular weight of 169.15 g/mol and logP values suggesting moderate lipophilicity, it strikes a balance between solubility and membrane permeability. Analytical techniques like HPLC and LC-MS are typically employed for quality control, addressing frequent user queries about "CAS 1805070-06-7 purity standards". Regulatory-compliant batches often exceed 98% purity, meeting stringent requirements for GMP synthesis.

Beyond pharmaceuticals, 5-Fluoro-2-methylpyridine-3-acetic acid finds applications in material science. Its ability to coordinate with metal ions makes it valuable for developing ligand systems in catalysis—a topic gaining traction in searches for "fluoropyridine catalysts". The compound's thermal stability (decomposition above 200°C) also suits specialized polymer modifications, particularly in high-performance coatings where fluorine incorporation improves weather resistance.

Synthetic routes to 1805070-06-7 typically involve Pd-catalyzed cross-coupling or nucleophilic aromatic substitution strategies. Process chemists frequently optimize parameters like reaction temperature and fluorine source selection to maximize yield—addressing common pain points reflected in search terms such as "efficient synthesis of fluoromethylpyridines". Recent patents disclose innovative approaches using continuous flow chemistry, reducing waste generation compared to batch methods.

Market analysts note rising demand for 5-Fluoro-2-methylpyridine-3-acetic acid in Asia-Pacific regions, driven by expanding contract research organizations (CROs). This correlates with increased searches for "CAS 1805070-06-7 suppliers China" and "custom fluorination services". Quality certifications like ISO 9001 and REACH compliance have become key differentiators among vendors, reflecting industry emphasis on traceability and safety documentation.

From an environmental perspective, lifecycle assessments of fluoropyridine derivatives highlight the importance of green chemistry principles. Modern synthetic protocols increasingly employ biodegradable solvents and catalyst recovery systems—topics frequently queried as "sustainable fluorochemical production". The compound's low bioaccumulation potential (predicted by QSAR models) further supports its adoption in eco-conscious applications.

In analytical characterization, advanced techniques like 2D NMR and X-ray crystallography help resolve structural ambiguities in 5-Fluoro-2-methylpyridine-3-acetic acid derivatives. This addresses persistent researcher questions about "fluoropyridine spectral interpretation" visible in academic search trends. Computational chemistry studies also utilize this compound as a model system for investigating fluorine-protein interactions through molecular docking simulations.

The intellectual property landscape surrounding CAS 1805070-06-7 reveals strategic patent filings by major pharma companies, particularly for heterocyclic anticancer agents. This aligns with search surges for "fluorinated pyridine patents 2024", indicating competitive R&D activity. Freedom-to-operate analyses remain crucial given the compound's scaffold-hopping potential in lead optimization.

Emerging applications in diagnostic imaging leverage the 18F-isotope version of this compound for PET tracer development—a niche but growing area reflected in queries like "fluoropyridine radiochemistry". Such specialized uses require ultra-high purity grades (>99.5%), underscoring the importance of advanced chromatographic purification technologies in production workflows.